Cas no 866844-34-0 (3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline)

• Product Name: 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline
• CAS No: 866844-34-0
• MF: C₂₇H₂₇N₃O₂S
• MW: 457.587185144424
• CID: 6207540
• PubChem ID: 5640235
• Update Time: 2025-07-19

3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline
• 866844-34-0
• 3-(benzenesulfonyl)-4-[4-(2,4-dimethylphenyl)piperazin-1-yl]quinoline
• F1605-0959
• AKOS001859121
• 4-(4-(2,4-dimethylphenyl)piperazin-1-yl)-3-(phenylsulfonyl)quinoline

• Inchi： 1S/C27H27N3O2S/c1-20-12-13-25(21(2)18-20)29-14-16-30(17-15-29)27-23-10-6-7-11-24(23)28-19-26(27)33(31,32)22-8-4-3-5-9-22/h3-13,18-19H,14-17H2,1-2H3
• InChI Key： KEBVVIDLCRLWKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCN(C2C=CC(C)=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 457.18239829g/mol
• Monoisotopic Mass: 457.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline

3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline (CAS No. 866844-34-0): An Overview

3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline (CAS No. 866844-34-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of quinoline and piperazine, featuring a benzenesulfonyl group and a 2,4-dimethylphenyl substituent. The unique structural arrangement of this molecule makes it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline consists of a quinoline core, which is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets. The presence of the piperazine ring enhances the compound's solubility and bioavailability, while the benzenesulfonyl and 2,4-dimethylphenyl groups contribute to its specific pharmacological properties. These structural features collectively make this compound a valuable tool for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. The mechanism of action involves the modulation of specific signaling pathways, such as the NF-κB pathway, which plays a crucial role in inflammation and cell survival.

In addition to its neuroprotective properties, 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression through the modulation of key regulatory proteins such as p53 and Bcl-2.

The pharmacokinetic properties of 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

In conclusion, 3-(benzenesulfonyl)-4-4-(2,4-dimethylphenyl)piperazin-1-ylquinoline (CAS No. 866844-34-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various conditions.